Cas no 2228313-85-5 (1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228313-85-5
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• CID: 6190967
• PubChem ID: 165753476
• Update Time: 2025-10-12

1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid
• EN300-1977276
• 2228313-85-5

• Inchi： 1S/C10H9Cl2NO2/c11-7-4-6(5-8(12)13-7)10(9(14)15)2-1-3-10/h4-5H,1-3H2,(H,14,15)
• InChI Key： OGKFPOJYJFGUQM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 245.0010339g/mol
• Monoisotopic Mass: 245.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(2,6-Dichloropyridin-4-yl)cyclobutane-1-carboxylic Acid (CAS: 2228313-85-5)

The compound 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid (CAS: 2228313-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane-carboxylic acid scaffold and dichloropyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in constructing complex pharmacophores, leveraging its rigid cyclobutane ring to enhance molecular stability and target binding affinity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) implicated in cancer and inflammatory diseases.

In addition to its synthetic utility, 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid has been investigated for its direct biological activities. Preliminary in vitro assays revealed moderate inhibitory effects against certain kinases and enzymes involved in metabolic pathways. These findings suggest its potential as a lead compound for further optimization. Notably, a recent patent application highlighted its use in combination therapies, where it synergizes with existing drugs to enhance efficacy and reduce resistance.

Structural studies have also shed light on the conformational preferences of this molecule. X-ray crystallography and NMR spectroscopy analyses indicate that the cyclobutane ring adopts a slightly puckered conformation, which may influence its interactions with biological targets. Computational modeling further supports these observations, providing insights into its binding modes and potential modifications to improve pharmacokinetic properties.

Despite these advancements, challenges remain in the development of 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid-based therapeutics. Issues such as solubility, metabolic stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, paving the way for clinical applications.

In conclusion, 1-(2,6-dichloropyridin-4-yl)cyclobutane-1-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research into its synthesis, biological activities, and structural properties will likely yield valuable insights and novel therapeutic candidates. The compound's unique features and recent findings underscore its potential as a key player in the next generation of pharmaceutical agents.